Cas no 185674-97-9 (Carbamimidothioic acid,[(4-methoxy-2,3,6-trimethylphenyl)sulfonyl]-, methyl ester (9CI))

Carbamimidothioic acid,[(4-methoxy-2,3,6-trimethylphenyl)sulfonyl]-, methyl ester (9CI) structure
185674-97-9 structure
Product Name:Carbamimidothioic acid,[(4-methoxy-2,3,6-trimethylphenyl)sulfonyl]-, methyl ester (9CI)
CAS No:185674-97-9
MF:C12H18N2O3S2
MW:302.412920475006
CID:114602
PubChem ID:9209366
Update Time:2025-04-18

Carbamimidothioic acid,[(4-methoxy-2,3,6-trimethylphenyl)sulfonyl]-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamimidothioic acid,[(4-methoxy-2,3,6-trimethylphenyl)sulfonyl]-, methyl ester (9CI)
    • methyl N'-(4-methoxy-2,3,6-trimethylphenyl)sulfonylcarbamimidothioate
    • MTR-S-ETHYLISOTHIOUREA,
    • Mtr-S-methylisothiourea
    • 185674-97-9
    • DTXSID50429388
    • methyl 4-methoxy-2,3,6-trimethylphenylsulfonylcarbamimidothioate
    • Inchi: 1S/C12H18N2O3S2/c1-7-6-10(17-4)8(2)9(3)11(7)19(15,16)14-12(13)18-5/h6H,1-5H3,(H2,13,14)
    • InChI Key: LCARMRMLFMRMAA-UHFFFAOYSA-N
    • SMILES: S(C1C(C)=CC(=C(C)C=1C)OC)(N=C(N)SC)(=O)=O

Computed Properties

  • Exact Mass: 302.07600
  • Monoisotopic Mass: 302.07588479g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.6
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • PSA: 112.93000
  • LogP: 3.76790

Carbamimidothioic acid,[(4-methoxy-2,3,6-trimethylphenyl)sulfonyl]-, methyl ester (9CI) Security Information

  • Storage Condition:2-8°C

Carbamimidothioic acid,[(4-methoxy-2,3,6-trimethylphenyl)sulfonyl]-, methyl ester (9CI) Pricemore >>

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